Cas no 1070886-96-2 (Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
• CAS No: 1070886-96-2
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• MDL: MFCD34474909
• CID: 5320271
• PubChem ID: 140161460
• Update Time: 2025-05-21

Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
• Z3326040581
• Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate

• MDL： MFCD34474909
• Inchi： 1S/C10H8F3NO4/c1-5-7(10(11,12)13)3-6(9(15)18-2)4-8(5)14(16)17/h3-4H,1-2H3
• InChI Key： PTTSVIJOELCWKY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate

Research Brief on Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate (CAS: 1070886-96-2)

Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate (CAS: 1070886-96-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique electronic and steric properties imparted by the trifluoromethyl group make this compound a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate as a precursor for the synthesis of novel kinase inhibitors. The study highlighted the compound's role in facilitating the introduction of the trifluoromethyl group into heterocyclic systems, which is crucial for enhancing the metabolic stability and binding affinity of potential drug candidates. The researchers employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields of the target compound. Spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structure and purity of the synthesized intermediates.

Another recent application of Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate was reported in the context of agrochemical research. A 2022 study in Pest Management Science demonstrated its utility as a building block for the development of new herbicides. The nitro and trifluoromethyl groups were found to enhance the herbicidal activity by interfering with the photosynthetic electron transport chain in target weeds. The study also noted the compound's favorable environmental profile, as it exhibited lower toxicity to non-target organisms compared to traditional herbicides.

From a mechanistic perspective, the reactivity of Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate has been the subject of several computational and experimental studies. Density functional theory (DFT) calculations have provided insights into the electronic effects of the substituents on the aromatic ring, explaining the compound's propensity for nucleophilic aromatic substitution reactions. These findings have practical implications for the design of more efficient synthetic protocols and the optimization of reaction conditions in industrial settings.

In conclusion, Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate (CAS: 1070886-96-2) continues to be a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it an indispensable tool for chemists and biologists alike. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and sustainable agriculture.